Cas no 874116-78-6 (3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-)

• Product Name: 3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-
• CAS No: 874116-78-6
• MF: C₈H₈BrNO₃S₂
• MW: 310.188018798828
• CID: 1900010
• Update Time: 2025-01-08

3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-
• 3-Thiophenecarboxylic acid, 2-(acetylamino)-5-bromo-4-(mercaptomethyl)-

• Inchi： 1S/C8H8BrNO3S2/c1-3(11)10-7-5(8(12)13)4(2-14)6(9)15-7/h14H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key： PDWQUHBYUMJVKJ-UHFFFAOYSA-N
• SMILES： C1(NC(C)=O)SC(Br)=C(CS)C=1C(O)=O

Experimental Properties

• Density: 1.813±0.06 g/cm3(Predicted)
• Boiling Point: 506.3±50.0 °C(Predicted)
• pka: 3.87±0.50(Predicted)